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Compound of Interest

Compound Name: 1,3-Diphenylpropan-2-amine
CAS No.: 4275-43-8
Cat. No.: B1218670
Get Quote
. J

A Technical Guide to the Symmetric Amphetamine
Homolog
Executive Summary: The Symmetric Scaffold

1,3-Diphenylpropan-2-amine (DPPA) represents a unique structural anomaly within the
phenethylamine class. Unlike its potent analog amphetamine (

-methylphenethylamine), DPPA possesses a
-symmetric skeleton where the

-methyl group is replaced by a second benzyl moiety. This substitution renders the molecule
achiral, eliminating the stereoisomerism complications typical in drug development for this
class.

For the medicinal chemist, DPPA serves two primary roles:

« Steric Probe: It is used to map the steric tolerance of monoamine transporter binding pockets
(DAT/NET/SERT), typically demonstrating how bulk at the
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-position attenuates efficacy.

» Synthetic Intermediate: It functions as a versatile nucleophile for constructing

-aminoketones and complex heterocyclic systems.

Chemical Identity & Conformational Analysis
Nomenclature & Identification

Parameter Data

IUPAC Name 1,3-Diphenylpropan-2-amine

Common Synonyms -Benzylphenethylamine; Dibenzylcarbinamine

Molecular Formula

Molar Mass 211.31 g/mol
SMILES C1=CC=C(C=C1l)CC(CC2=CC=CC=C2)N
Chirality Achiral (Symmetric)

Structural Symmetry & Achirality

The defining characteristic of DPPA is its symmetry. The central carbon (C2) is bonded to an
amine group, a hydrogen atom, and two identical benzyl groups (

o Symmetry Element: A plane of symmetry passes through the H-C-N bonds, bisecting the
angle between the two benzyl arms.

e Implication: Unlike amphetamine, which requires enantioselective synthesis or resolution (

- VS

-isomers), DPPA exists as a single achiral species. This simplifies its spectroscopic
characterization and purification.
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Spectroscopic Characterization

The symmetry of DPPA results in a simplified NMR spectrum where equivalent protons on the

two benzyl arms integrate together.

Nuclear Magnetic Resonance (NMR)
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Mass Spectrometry (EI-MS)

The fragmentation pattern is dictated by

-cleavage adjacent to the nitrogen, driven by the stability of the resulting ions.

e Molecular lon (

): m/z 211 (Weak)

e Base Peak: m/z 120 (Alpha-cleavage)
e Tropylium lon: m/z 91 (Benzyl fragment)
Fragmentation Logic:

» -Cleavage: The bond between C2 and a benzylic CH2 breaks.

o Fragment A: Benzyl radical (

) [Neutral loss]

o Fragment B: Imine cation (

)

m/z 120

e Secondary Fragmentation: The benzyl group itself forms the stable tropylium ion (

)

m/z 91.

Visualization: MS Fragmentation Pathway
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Figure 1: Electron lonization (El) fragmentation pathway of 1,3-diphenylpropan-2-amine.

Synthesis & Impurity Profiling

The synthesis of DPPA generally proceeds via the reductive amination of 1,3-diphenylpropan-
2-one (Dibenzyl Ketone). This route is preferred for its high yield and the commercial
availability of the ketone precursor.

Synthetic Route: Reductive Amination

Reaction:
Mechanism:

e Imine Formation: Nucleophilic attack of ammonia (from ammonium acetate) on the ketone
carbonyl forms a transient imine.

e Reduction: The imine is selectively reduced by Sodium Cyanoborohydride (

) to the amine.
is chosen over

to avoid reducing the ketone to the alcohol (1,3-diphenylpropan-2-ol) before imine formation.

Visualization: Synthesis Workflow
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Figure 2: Reductive amination pathway from Dibenzyl Ketone to DPPA-HCI.

Impurity Profile

When analyzing DPPA, specifically in forensic or purity contexts, the following impurities are
common:

« 1,3-Diphenylpropan-2-ol: Result of direct ketone reduction. Detected by IR (broad -OH
stretch ~3400 cm~?) and absence of nitrogen in MS.
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o Dibenzyl Ketone: Unreacted starting material. Detected by Carbonyl stretch (~1715 cm~1) in
IR.

o Tertiary Amines: If primary amine product reacts with more ketone (dimerization).

Experimental Protocol: Synthesis of DPPA-HCI

Note: This protocol assumes access to a standard organic chemistry laboratory and
compliance with all local safety regulations regarding solvent and reagent handling.

Materials
e 1,3-Diphenylacetone (Dibenzyl ketone): 10.0 g (47.6 mmol)

Ammonium Acetate: 36.6 g (476 mmol, 10 eq)

Sodium Cyanoborohydride: 2.1 g (33.3 mmol, 0.7 eq)

Methanol (dry): 100 mL

HCI (conc.) and Diethyl Ether for workup.

Methodology

e Imine Formation: In a 250 mL round-bottom flask, dissolve 1,3-diphenylacetone (10 g) and
ammonium acetate (36.6 g) in Methanol (100 mL). Add a magnetic stir bar.

e Reduction: Add Sodium Cyanoborohydride (2.1 g) in one portion.

o Expert Insight: The large excess of ammonium acetate buffers the solution and drives the
equilibrium toward the imine.

 Incubation: Stir the reaction mixture at room temperature for 48 hours. Monitor by TLC
(System: Hexane/EtOAc 4:1) for disappearance of ketone.

e Quenching: Acidify the mixture to pH < 2 with concentrated HCI (careful gas evolution) to
decompose excess borohydride. Evaporate methanol under reduced pressure.

o Workup:
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o Add water (50 mL) to the residue.

o Wash the acidic aqueous layer with Diethyl Ether (

) to remove non-basic impurities (unreacted ketone/alcohol).

o Basify the aqueous layer to pH > 12 using 20% NaOH solution. The amine will oil out.

o Extract the amine into Dichloromethane (

).

o Dry combined organic layers over anhydrous

and evaporate to yield the crude free base oll.

o Salt Formation: Dissolve the oil in minimal dry diethyl ether. Add dropwise a solution of HCI

in isopropanol/ether. The Hydrochloride salt will precipitate as white crystals. Filter and wash

with cold ether.

Pharmacological & Structural Significance

While DPPA is not a major therapeutic drug, its structure provides critical data points for SAR

(Structure-Activity Relationship) studies of phenethylamines.

Comparison: Amphetamine vs. DPPA

1,3-Diphenylpropan-2-

Feature Amphetamine .
amine
Structure
Chirality Chiral (d/l isomers) Achiral (Symmetric)
Low ( High (
Steric Bulk
-Methyl) -Benzyl)

Receptor Binding

High affinity for DAT/NET

Low affinity (Steric clash)
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Mechanism of Action Insight: The "pocket" in the Dopamine Transporter (DAT) that
accommodates the

-methyl group of amphetamine is relatively small. Replacing the methyl group with a bulky
benzyl group (as in DPPA) typically drastically reduces transporter reversal activity.
Consequently, DPPA is often used as a negative control or a scaffold to block metabolic
degradation without inducing strong psychostimulant effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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